![molecular formula C8H9FN2O4S B2685171 2-[(2-Fluoro-4-sulfamoylphenyl)amino]acetic acid CAS No. 1343948-45-7](/img/structure/B2685171.png)
2-[(2-Fluoro-4-sulfamoylphenyl)amino]acetic acid
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Overview
Description
2-[(2-Fluoro-4-sulfamoylphenyl)amino]acetic acid is a useful research compound. Its molecular formula is C8H9FN2O4S and its molecular weight is 248.23. The purity is usually 95%.
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Scientific Research Applications
Structural and Analytical Studies
- Ortho-fluorophenylglycine Analysis : A study involving a monofluorinated molecule similar to 2-[(2-Fluoro-4-sulfamoylphenyl)amino]acetic acid, ortho-fluorophenylglycine, highlights its structural characteristics such as the planar acetate anion and the hydrogen bonding patterns within its crystal structure. This research provides insights into the molecular configurations and interactions that could be relevant for substances with similar structural features, including this compound (Burns & Hagaman, 1993).
Chemical Synthesis and Applications
- Hydroxyl Group Protection : The synthesis and application of a protective group, 2-[(4-fluorophenyl)sulfonyl]ethoxy carbonyl (Fsec), for hydroxyl groups in carbohydrate chemistry highlight innovative methods in organic synthesis that could be applicable to modifying or protecting compounds like this compound for specific scientific applications (Spjut, Qian, & Elofsson, 2010).
Environmental and Biological Interactions
- Biotransformation of Environmental Chemicals : A study on the biotransformation of perfluoroalkyl acid precursors, including substances structurally related to this compound, provides valuable information on the environmental fate and effects of these compounds. The research covers microbial strains, activated sludge, plants, and earthworms, contributing to our understanding of how such substances may be processed in various ecosystems (Zhang et al., 2020).
Safety and Hazards
Properties
IUPAC Name |
2-(2-fluoro-4-sulfamoylanilino)acetic acid |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H9FN2O4S/c9-6-3-5(16(10,14)15)1-2-7(6)11-4-8(12)13/h1-3,11H,4H2,(H,12,13)(H2,10,14,15) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WUXRDQUQDNCISD-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1S(=O)(=O)N)F)NCC(=O)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H9FN2O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
248.23 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.